Cas no 1807183-39-6 (3,5-Dichloro-2-methylphenylacetic acid)

• Product Name: 3,5-Dichloro-2-methylphenylacetic acid
• CAS No: 1807183-39-6
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 4708105
• Update Time: 2025-05-24

3,5-Dichloro-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-methylphenylacetic acid

• Inchi： 1S/C9H8Cl2O2/c1-5-6(3-9(12)13)2-7(10)4-8(5)11/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： ZCHWQRORCAJFSK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CC(=O)O)=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 37.3

Additional information on 3,5-Dichloro-2-methylphenylacetic acid

3,5-Dichloro-2-methylphenylacetic Acid (CAS No. 1807183-39-6): A Comprehensive Overview

The compound 3,5-Dichloro-2-methylphenylacetic acid, identified by the CAS registry number 1807183-39-6, is a chemically synthesized organic compound with significant applications in various fields of science and industry. This compound belongs to the class of phenylacetic acids, which are derivatives of phenylacetic acid with additional substituents attached to the benzene ring. The presence of chlorine atoms at the 3 and 5 positions, along with a methyl group at the 2 position, imparts unique chemical properties to this molecule.

Phenylacetic acids are widely studied due to their potential in drug discovery and development. The chlorine substituents in 3,5-Dichloro-2-methylphenylacetic acid are known to enhance the compound's stability and bioavailability, making it a promising candidate for pharmacological applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

The synthesis of 3,5-Dichloro-2-methylphenylacetic acid involves a multi-step process that typically includes chlorination of an aromatic ring followed by alkylation and carboxylation reactions. The exact synthesis pathway may vary depending on the starting materials and reaction conditions employed. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets stringent quality control standards for use in research and industrial settings.

In terms of physical properties, 3,5-Dichloro-2-methylphenylacetic acid is a white crystalline solid with a melting point of approximately 140°C. Its solubility in water is moderate, which facilitates its use in various solvent systems commonly employed in organic chemistry and pharmaceutical research. The compound's molecular weight is around 244 g/mol, making it suitable for high-resolution mass spectrometry analysis.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicological profile of 3,5-Dichloro-2-methylphenylacetic acid without extensive experimental testing. By leveraging molecular docking studies and quantum mechanical calculations, scientists can assess how this compound interacts with biological targets such as enzymes and receptors. These insights are invaluable for designing more effective drugs with fewer side effects.

The application of 3,5-Dichloro-2-methylphenylacetic acid extends beyond pharmacology into materials science and agriculture. In materials science, it has been investigated as a building block for constructing advanced polymers with tailored properties such as high thermal stability and mechanical strength. In agriculture, derivatives of this compound have shown potential as plant growth regulators and pesticides.

One area of active research involving 3,5-Dichloro-2-methylphenylacetic acid is its role in enzyme inhibition studies. Scientists have discovered that this compound can inhibit certain proteases involved in disease progression, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cancer.

In conclusion, 3,5-Dichloro-2-methylphenylacetic acid (CAS No. 1807183-39-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in fields ranging from drug discovery to materials science.